![molecular formula C23H32N2O B4844652 N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea](/img/structure/B4844652.png)
N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea
Overview
Description
N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, commonly known as AUDA-1, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. AUDA-1 is a potent inhibitor of the enzyme soluble epoxide hydrolase (sEH), which is known to play a role in the regulation of inflammation, hypertension, and other cardiovascular diseases.
Mechanism of Action
The mechanism of action of AUDA-1 involves the inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which is an enzyme that converts EETs to dihydroxyeicosatrienoic acids (DHETs). Inhibition of this compound by AUDA-1 leads to an increase in the levels of EETs, which are known to have anti-inflammatory and vasodilatory effects. AUDA-1 has also been shown to have other mechanisms of action, including the inhibition of NF-κB signaling and the activation of PPARγ.
Biochemical and Physiological Effects:
AUDA-1 has been shown to have several biochemical and physiological effects, including the inhibition of inflammation, the reduction of hypertension, and the alleviation of pain. AUDA-1 has also been shown to have anti-angiogenic effects, which may be beneficial in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of AUDA-1 is its potent inhibition of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which makes it a useful tool for studying the role of this compound in various diseases. AUDA-1 has also been shown to have good bioavailability and pharmacokinetic properties, which make it a promising candidate for drug development. One of the limitations of AUDA-1 is its potential toxicity, which may limit its clinical use.
Future Directions
There are several future directions for the study of AUDA-1. One direction is the development of more potent and selective N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea inhibitors based on the structure of AUDA-1. Another direction is the investigation of the potential therapeutic applications of AUDA-1 in other diseases, such as cancer and diabetes. Additionally, the use of AUDA-1 in combination with other drugs may be explored as a potential treatment strategy. Finally, further research is needed to elucidate the precise mechanism of action of AUDA-1 and its effects on various signaling pathways.
Scientific Research Applications
AUDA-1 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, inflammation, and pain. AUDA-1 has been shown to be a potent inhibitor of N-[1-(1-adamantyl)propyl]-N'-(2,3-dihydro-1H-inden-5-yl)urea, which is known to play a role in the regulation of these diseases. Inhibition of this compound by AUDA-1 leads to an increase in the levels of epoxyeicosatrienoic acids (EETs), which are known to have anti-inflammatory and vasodilatory effects.
properties
IUPAC Name |
1-[1-(1-adamantyl)propyl]-3-(2,3-dihydro-1H-inden-5-yl)urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N2O/c1-2-21(23-12-15-8-16(13-23)10-17(9-15)14-23)25-22(26)24-20-7-6-18-4-3-5-19(18)11-20/h6-7,11,15-17,21H,2-5,8-10,12-14H2,1H3,(H2,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFZJXIVEZPFYJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C12CC3CC(C1)CC(C3)C2)NC(=O)NC4=CC5=C(CCC5)C=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.